N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide

• Molecular Formula: C18H25N5O2S
• Molecular Weight: 375.5 g/mol
• IUPAC Name: N-[1-[5-(2-amino-2-oxoethyl)sulfanyl-4-ethyl-1,2,4-triazol-3-yl]-2-methylpropyl]-3-methylbenzamide
• InChI: InChI=1S/C18H25N5O2S/c1-5-23-16(21-22-18(23)26-10-14(19)24)15(11(2)3)20-17(25)13-8-6-7-12(4)9-13/h6-9,11,15H,5,10H2,1-4H3,(H2,19,24)(H,20,25)
• InChI Key: HCLLIACBNUNEQZ-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)N)C(C(C)C)NC(=O)C2=CC(=CC=C2)C
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)N)C(C(C)C)NC(=O)C2=CC=CC(=C2)C

Description

N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide, also known as compound A, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research.

Mechanism of Action

The exact mechanism of action of N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth. Additionally, N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. Further research is needed to fully understand the mechanism of action of N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A.
Biochemical and Physiological Effects:
Studies have shown that N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A has several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in vitro and in vivo. Additionally, N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In animal studies, N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A has been shown to have neuroprotective effects, improving cognitive function and reducing neuronal damage.

Advantages and Limitations for Lab Experiments

Compound A has several advantages for lab experiments. It is a stable N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide that can be easily synthesized and purified, making it suitable for large-scale experiments. Additionally, its unique chemical structure makes it a valuable tool for drug discovery and development. However, there are also limitations to using N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A in lab experiments. Its mechanism of action is not fully understood, and further research is needed to determine its potential side effects and toxicity.

Future Directions

There are several future directions for research on N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A. One potential direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. Additionally, more studies are needed to determine its potential therapeutic applications in the treatment of various diseases. Future research could also focus on optimizing the synthesis method of N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A to improve its yield and purity. Overall, N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A has significant potential for medical research and drug discovery, and further research is needed to fully understand its properties and applications.

Synthesis Methods

Compound A can be synthesized through a multi-step process that involves the reaction of various chemicals, including 3-methylbenzoic acid, 2-amino-2-oxoethylsulfanyl ethylamine, and 4-ethyl-4H-1,2,4-triazole-3-thiol. The process involves several steps, including protection, deprotection, and coupling reactions, to yield the final product. The synthesis method of N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A has been optimized to improve the yield and purity of the N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide, making it suitable for scientific research applications.

Scientific Research Applications

Compound A has been primarily used in medical research to study its potential therapeutic effects. Studies have shown that N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A has anti-inflammatory, anti-tumor, and anti-angiogenic properties, making it a promising candidate for the treatment of various diseases, including cancer. Additionally, N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique chemical structure of N-(1-{5-[(2-amino-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-2-methylpropyl)-3-methylbenzamide A makes it a valuable tool for drug discovery and development.